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Compound of Interest

Compound Name: 3-Chloro-5-hydroxy-2-pentanone

Cat. No.: B079334 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 3-
chloro-5-hydroxy-2-pentanone, ensuring the safety of laboratory personnel and compliance

with environmental regulations. The following procedures are designed for researchers,

scientists, and drug development professionals.

Immediate Safety and Hazard Information
3-Chloro-5-hydroxy-2-pentanone is a hazardous chemical that requires careful handling.

According to its Globally Harmonized System (GHS) classification, it is toxic if swallowed,

causes skin irritation, and may cause respiratory irritation.[1] Adherence to proper personal

protective equipment (PPE) protocols is mandatory when handling this substance.

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side shields or goggles.

Face Protection: Face shield if there is a splash hazard.

Lab Coat: Standard laboratory coat.

Ventilation: Handle only in a well-ventilated area, preferably within a chemical fume hood.
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Chemical and Physical Properties
A summary of the key properties of 3-chloro-5-hydroxy-2-pentanone is provided below.

Property Value

CAS Number 13045-13-1

Molecular Formula C₅H₉ClO₂

Molecular Weight 136.58 g/mol

GHS Hazard Statements H301, H315, H335

Signal Word Danger

Step-by-Step Disposal Protocol
Disposal of 3-chloro-5-hydroxy-2-pentanone and its contaminated materials must be handled

as hazardous waste. Do not discharge into drains or the environment.[2][3]

Step 1: Waste Segregation and Collection

Designate a specific, clearly labeled, and sealed container for liquid waste of 3-chloro-5-
hydroxy-2-pentanone. The container must be compatible with halogenated organic

compounds.

Collect any contaminated solids, such as absorbent materials from spills, used pipette tips,

or contaminated gloves, in a separate, clearly labeled, sealed container for solid hazardous

waste.

Step 2: Spill Management In the event of a spill, follow these procedures immediately:

Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential

personnel.[2]

Containment: Prevent the spill from spreading. For liquid spills, use a non-combustible

absorbent material like sand, earth, or vermiculite.[2] Do not use combustible materials like

paper towels without placing them in the proper waste container immediately.
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Collection: Carefully collect the absorbent material and spilled substance using non-sparking

tools and place it into a designated, sealable container for hazardous waste.

Decontamination: Clean the spill area thoroughly with an appropriate solvent, and collect the

cleaning materials as hazardous waste.

Step 3: Waste Storage

Store waste containers in a cool, dry, and well-ventilated secondary containment area, away

from incompatible materials such as strong oxidizing agents.[4]

Ensure containers are tightly closed and clearly labeled as "Hazardous Waste" with the full

chemical name: "3-chloro-5-hydroxy-2-pentanone".

Store locked up.[1][3][5]

Step 4: Final Disposal

The final disposal of 3-chloro-5-hydroxy-2-pentanone must be conducted through a

licensed professional waste disposal service.[2]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal.

Provide the EHS department or the disposal company with a complete and accurate

description of the waste, including its composition and hazards.

Follow all local, state, and federal regulations for the transportation and disposal of

hazardous waste. The P501 precautionary statement explicitly requires disposal of contents

and container to an approved waste disposal plant.[2][3][4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 3-chloro-5-hydroxy-2-pentanone.
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Caption: Workflow for the safe disposal of 3-chloro-5-hydroxy-2-pentanone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b079334?utm_src=pdf-body-img
https://www.benchchem.com/product/b079334?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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